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For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-6-methyl-2-nitropyridine is a pivotal heterocyclic building block in modern medicinal
chemistry and organic synthesis. Its unique electronic and steric properties, conferred by the
bromine, methyl, and nitro substituents on the pyridine core, make it a versatile intermediate for
constructing complex molecular architectures. This guide provides a comprehensive overview
of its chemical identity, molecular weight, physicochemical properties, synthesis, reactivity, and
applications, with a particular focus on its role in drug discovery. Detailed protocols,
mechanistic insights, and safety considerations are presented to equip researchers with the
knowledge required for its effective utilization.

Core Compound Identity: 3-Bromo-6-methyl-2-
hitropyridine
Chemical Structure and Properties

3-Bromo-6-methyl-2-nitropyridine is a substituted pyridine derivative. The pyridine ring is
functionalized with a bromine atom at position 3, a nitro group at position 2, and a methyl group

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b7983851#bc-rfq
https://www.benchchem.com/product/b7983851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-bromo-6-methyl-2-nitropyridine
https://www.benchchem.com/product/b7983851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-bromo-6-methyl-2-nitropyridine
https://www.benchchem.com/product/b7983851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-bromo-6-methyl-2-nitropyridine
https://www.benchchem.com/product/b7983851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-bromo-6-methyl-2-nitropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7983851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

at position 6. The electron-withdrawing nature of the nitro group and the bromine atom
significantly influences the reactivity of the pyridine ring, making it susceptible to a range of
chemical transformations.

The precise molecular weight of this compound is a fundamental parameter for all quantitative
experimental work. It is calculated based on the atomic masses of its constituent atoms (C, H,
Br, N, O).

Physicochemical Data Summary

All quantitative data for 3-Bromo-6-methyl-2-nitropyridine is summarized in the table below
for quick reference. These parameters are critical for reaction planning, purification, and
analytical characterization.

Property Value Source(s)
Molecular Weight 217.02 g/mol [1112][3]
Molecular Formula CeHsBrN20:2 [1][3]

CAS Number 1379359-54-2 [4]

Light yellow to dark yellow
Appearance [5]
powder or crystals

Purity Typically =296% [1][6]
- Inert atmosphere, room
Storage Conditions [51[7]
temperature
Boiling Point 299.5 £ 35.0 °C at 760 mmHg [6]

Synthesis and Characterization
Rationale for Synthetic Strategy

The synthesis of 3-Bromo-6-methyl-2-nitropyridine typically starts from commercially
available and cost-effective precursors. A common and logical approach involves the nitration
and subsequent bromination of a substituted aminopyridine. This strategy is predicated on the
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directing effects of the amino and methyl groups and their facile conversion to the desired
functionalities.

A representative synthetic workflow is illustrated below. The choice of reagents and reaction
conditions is critical for achieving high yield and purity, minimizing the formation of
regioisomeric byproducts.
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2-Amino-6-methylpyridine
(Starting Material)

tep 1l

Nitration
(H2S04, HNO3)

:

2-Amino-6-methyl-3-nitropyridine

tep 2

Sandmeyer Reaction
(NaNOz, HBr, CuBr)

3-Bromo-6-methyl-2-nitropyridine

(Final Product)

3-Bromo-6-methyl-2-nitropyridine

SNAr Reaction
Nucleophile, Base)

\

Suzuki / Stille Coupling
(Pd Catalyst, Base)

uchwald-Hartwig Amination
(Pd Catalyst, Base)

Key Transformations ;

Nucleophilic Substitution Products
(e.g., Alkoxy, Thiol)

Amine Derivatives

Aryl/Heteroaryl Derivatives

Nitro Group Reduction
(e.g., Fe/HCI, Hz/Pd)

2-Amino-3-aryl-6-methylpyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b7983851/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-bromo-6-methyl-2-nitropyridine
https://www.benchchem.com/product/b7983851?utm_src=pdf-custom-synthesis#bc-rfq
https://fluorochem.co.uk/product/F504583/
https://www.sigmaaldrich.com/IE/en/substance/bbe3bromo2methyl6nitropyridine217021231930134
https://www.chemscene.com/1378873-37-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12712971.htm
https://www.sigmaaldrich.com/IE/en/product/bldpharmatech/bl3h1f1c99f7?context=bbe
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah98abf336
https://www.bldpharm.com/products/1231930-13-4.html
https://www.benchchem.com/product/b7983851/docs#an-in-depth-technical-guide-to-3-bromo-6-methyl-2-nitropyridine
https://www.benchchem.com/product/b7983851/docs#an-in-depth-technical-guide-to-3-bromo-6-methyl-2-nitropyridine
https://www.benchchem.com/product/b7983851/docs#an-in-depth-technical-guide-to-3-bromo-6-methyl-2-nitropyridine
https://www.benchchem.com/product/b7983851/docs#an-in-depth-technical-guide-to-3-bromo-6-methyl-2-nitropyridine
https://www.benchchem.com/product/b7983851?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7983851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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